Cas no 1781721-13-8 (3-(methoxycarbonyl)piperidine-4-carboxylic acid)

• Product Name: 3-(methoxycarbonyl)piperidine-4-carboxylic acid
• CAS No: 1781721-13-8
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD31737119
• CID: 5245341
• PubChem ID: 14869308
• Update Time: 2025-05-20

3-(methoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinedicarboxylic acid, 3-methyl ester
• 3-(methoxycarbonyl)piperidine-4-carboxylic acid

• MDL： MFCD31737119
• Inchi： 1S/C8H13NO4/c1-13-8(12)6-4-9-3-2-5(6)7(10)11/h5-6,9H,2-4H2,1H3,(H,10,11)
• InChI Key： VBBQMTKLMXRGSI-UHFFFAOYSA-N
• SMILES： N1CCC(C(O)=O)C(C(OC)=O)C1

Additional information on 3-(methoxycarbonyl)piperidine-4-carboxylic acid

3-(Methoxycarbonyl)Piperidine-4-Carboxylic Acid (CAS No. 1781721-13-8): A Comprehensive Overview

3-(Methoxycarbonyl)piperidine-4-carboxylic acid (CAS No. 1781721-13-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The chemical structure of 3-(methoxycarbonyl)piperidine-4-carboxylic acid consists of a piperidine ring with a methoxycarbonyl group and a carboxylic acid group attached to the 3- and 4-positions, respectively. This arrangement imparts the molecule with distinct physicochemical properties, including solubility, stability, and reactivity, which are crucial for its various applications.

Recent studies have highlighted the importance of 3-(methoxycarbonyl)piperidine-4-carboxylic acid in the design and synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. The researchers found that the methoxycarbonyl group plays a critical role in modulating the biological activity by enhancing the compound's ability to interact with specific protein targets.

In another notable study, scientists explored the use of 3-(methoxycarbonyl)piperidine-4-carboxylic acid as a building block for the synthesis of novel antiviral agents. The results showed that compounds derived from this scaffold exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The piperidine ring and carboxylic acid functionalities were found to be essential for the antiviral efficacy, suggesting that further optimization of these structural elements could lead to more effective therapeutic candidates.

The synthetic accessibility of 3-(methoxycarbonyl)piperidine-4-carboxylic acid has also been extensively studied. A recent publication in Organic Letters described an efficient and scalable synthetic route for the preparation of this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis but also allows for the facile introduction of various functional groups, thereby expanding its utility in drug discovery and development.

In addition to its medicinal applications, 3-(methoxycarbonyl)piperidine-4-carboxylic acid has found use as a key intermediate in the synthesis of advanced materials and polymers. Researchers at a leading materials science institute reported that derivatives of this compound can be polymerized to form high-performance polymers with tunable properties such as mechanical strength, thermal stability, and biocompatibility. These polymers have potential applications in areas such as tissue engineering, drug delivery systems, and electronic devices.

The environmental impact of 3-(methoxycarbonyl)piperidine-4-carboxylic acid is another area of active research. A study published in Green Chemistry investigated the biodegradability and ecotoxicity of this compound and its derivatives. The findings indicated that under controlled conditions, these compounds can be effectively degraded by microbial processes without causing significant harm to aquatic organisms. This suggests that 3-(methoxycarbonyl)piperidine-4-carboxylic acid-based products can be designed with reduced environmental impact.

In conclusion, 3-(methoxycarbonyl)piperidine-4-carboxylic acid (CAS No. 1781721-13-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental science. Its unique structural features and versatile synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, it is likely that this compound will play an increasingly important role in advancing various scientific fields.